N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide

• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol
• IUPAC Name: N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C19H16N2O3S/c1-24-17-11-13-7-3-2-6-12(13)10-14(17)18(23)21-19(25)20-15-8-4-5-9-16(15)22/h2-11,22H,1H3,(H2,20,21,23,25)
• InChI Key: PNQFJGGCIDAODM-UHFFFAOYSA-N
• SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC(=S)NC3=CC=CC=C3O

Description

N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide, also known as HCTMN, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a member of the thioamide family and has a molecular weight of 365.45 g/mol.

Mechanism of Action

The mechanism of action of N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism.
Biochemical and Physiological Effects:
N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide has been shown to have a significant impact on various biochemical and physiological processes. It has been found to reduce the levels of oxidative stress markers in the body, which can lead to a range of health benefits. N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide has also been shown to reduce inflammation in the body and improve cardiovascular health.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide in lab experiments is its high purity, which ensures accurate and reliable results. However, one of the limitations is its relatively high cost, which can limit its use in some research studies.

Future Directions

There are several future directions for research on N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide. One area of interest is the development of N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide-based drugs for cancer treatment. Another area of research is the exploration of N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide's potential as an antioxidant and anti-inflammatory agent. Additionally, further studies are needed to fully understand the mechanism of action of N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide and its impact on various physiological processes.

Synthesis Methods

The synthesis of N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide involves the reaction of 2-amino-3-methoxynaphthalene with 2-hydroxybenzenethiol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide in high purity.

Scientific Research Applications

N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide has been studied for its potential therapeutic applications in various fields of science. It has shown promising results in cancer research, where it exhibits cytotoxic activity against cancer cells. N-[(2-hydroxyphenyl)carbamothioyl]-3-methoxynaphthalene-2-carboxamide has also been studied for its anti-inflammatory, antioxidant, and antimicrobial properties.